Cas no 2758002-31-0 (6,6-Difluorospiro[3.6]decan-5-one)

• Product Name: 6,6-Difluorospiro[3.6]decan-5-one
• CAS No: 2758002-31-0
• MF: C₁₀H₁₄F₂O
• MW: 188.214370250702
• CID: 6500323
• PubChem ID: 165758581
• Update Time: 2025-06-26

6,6-Difluorospiro[3.6]decan-5-one Chemical and Physical Properties

Names and Identifiers

• 6,6-difluorospiro[3.6]decan-5-one
• 2758002-31-0
• EN300-7501626
• 6,6-Difluorospiro[3.6]decan-5-one

• Inchi： 1S/C10H14F2O/c11-10(12)7-2-1-4-9(8(10)13)5-3-6-9/h1-7H2
• InChI Key： ZEZSNKXSCMURGN-UHFFFAOYSA-N
• SMILES： FC1(CCCCC2(C1=O)CCC2)F

Computed Properties

• Exact Mass: 188.10127139g/mol
• Monoisotopic Mass: 188.10127139g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1Ų

Additional information on 6,6-Difluorospiro[3.6]decan-5-one

6,6-Difluorospiro[3.6]decan-5-one: A Comprehensive Overview

The compound with CAS No 2758002-31-0, known as 6,6-Difluorospiro[3.6]decan-5-one, is a unique organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the spiroketone family, characterized by a spirocyclic structure where two rings are joined at a single atom, in this case, a ketone group. The presence of two fluorine atoms at the 6-position introduces interesting electronic and steric properties, making it a valuable compound for various applications.

Spirocyclic compounds have been extensively studied due to their versatile structures and potential applications in drug design, agrochemicals, and advanced materials. The spiro[3.6]decan-5-one framework is particularly intriguing because it combines a six-membered ring with a three-membered ring, creating a highly strained yet stable structure. This strain can be harnessed to induce specific reactivity or to serve as a platform for further functionalization.

Recent studies have highlighted the importance of fluorinated spiroketones like 6,6-Difluorospiro[3.6]decan-5-one in the development of new pharmaceutical agents. Fluorine substitution is known to enhance lipophilicity and improve drug absorption profiles, making such compounds promising candidates for drug delivery systems. Additionally, the rigid structure of this compound can potentially serve as a scaffold for designing bioactive molecules with tailored properties.

From a synthetic perspective, the preparation of 6,6-Difluorospiro[3.6]decan-5-one involves multi-step organic synthesis techniques that require precise control over reaction conditions to achieve the desired stereochemistry and regioselectivity. Researchers have employed various strategies, including ring-closing metathesis and enolate chemistry, to construct this complex molecule efficiently.

The physical and chemical properties of 6,6-Difluorospiro[3.6]decan-5-one have been thoroughly investigated using modern analytical techniques such as NMR spectroscopy and X-ray crystallography. These studies have provided insights into its conformational flexibility and intermolecular interactions, which are critical for understanding its behavior in different environments.

In terms of applications, fluorinated spiroketones like this compound are being explored for their potential in optoelectronic materials due to their unique electronic properties. The fluorine atoms can modulate the energy levels of the molecule, making it suitable for use in light-emitting diodes (LEDs) or solar cells.

Moreover, recent advancements in computational chemistry have enabled researchers to model the electronic structure of 6,6-Difluorospiro[3.6]decan-5-one with high accuracy. These computational studies have provided valuable information about its reactivity under different conditions and its potential interactions with biological systems.

In conclusion, CAS No 2758002-31-0, or 6,6-Difluorospiro[3.6]decan-5-one, represents an exciting area of research with diverse applications across multiple disciplines. As our understanding of its properties continues to grow through cutting-edge research methodologies, this compound is poised to play an increasingly important role in both academic and industrial settings.